Cas no 119068-77-8 (2H-Pyran-2-acetic acid,tetrahydro-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-[(2S,2'R,3'S,5R,5'R)-octahydro-2-methyl-5'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl]-3'-[[(2S,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-5-methoxy-3-methyl-,sodium salt (1:1), (2R,3S,4S,5R,6S)-)

• Product Name: 2H-Pyran-2-acetic acid,tetrahydro-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-[(2S,2'R,3'S,5R,5'R)-octahydro-2-methyl-5'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl]-3'-[[(2S,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-5-methoxy-3-methyl-,sodium salt (1:1), (2R,3S,4S,5R,6S)-
• CAS No: 119068-77-8
• MF: C₄₅H₇₅NaO₁₆
• MW: 895.057187318802
• CID: 169545
• PubChem ID: 23678834
• Update Time: 2025-04-19

2H-Pyran-2-acetic acid,tetrahydro-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-[(2S,2'R,3'S,5R,5'R)-octahydro-2-methyl-5'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl]-3'-[[(2S,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-5-methoxy-3-methyl-,sodium salt (1:1), (2R,3S,4S,5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-acetic acid,tetrahydro-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-[(2S,2'R,3'S,5R,5'R)-octahydro-2-methyl-5'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl]-3'-[[(2S,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy][2,2'-bifuran]-5-yl]-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]-5-methoxy-3-methyl-,sodium salt (1:1), (2R,3S,4S,5R,6S)-
• 2H-Pyran-2-acetic acid, tetrahydro-2,4-dihydroxy-6-(1R)-1-(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-(2S,2R,3S,5R,5R)-octahydro-2-methyl-5-(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-
• SEMDURAMICINSODIUM
• sodium 2-[(2R,3S,4S,5R,6S)-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-9-hydroxy-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyl-tetrahydropyran-2-yl]-3-[(2S,5S,6R)-5-methoxy-6-methyl-tetrahydropyran-2-yl]oxy-tetrahydrofuran-2-yl]-5-methyl-tetrahydrofuran-2-yl]-2,8-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl]ethyl]-5-methoxy-3-methyl-tetrahydropyran-2-yl]acetic acid
• Semduramicin sodium salt
• UNII-8B50X0IVEC
• DTXSID601018105
• Semduramicin sodium
• 119068-77-8 (sodium)
• Q27270130
• Lonomycin A, 23,27-didemethoxy-2,6,22-tridemethyl-5,11-di-O-demethyl-6-methoxy-22-((tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)oxy)-, monosodium salt, (3R,4S,5S,6R,7S,22S(2S,5S,6R))-
• (3R,4S,5S,6R,7S,22S)-23,27-Didemethoxy-2,6,22-tridemethyl-5,11-di-O-demethyl-6-methoxy-22-(((2S,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)oxy)lonomycin A, monosodium salt
• 2H-Pyran-2-acetic acid, tetrahydro-2,4-dihydroxy-6-(1R)-1-(2S,5R,7S,8R,9S)-9-hydroxy-2,8-dimethyl-2-
• (3R,4S,5S,6R,7S,22S)-23,27-Didemethoxy-2,6,22-tridemethyl-5,11-di-O-demethyl-6-methoxy-22-[[(2S,5S,6R)-tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl]oxy]lonomycin A, monosodium salt
• SEMDURAMICIN SODIUM [GREEN BOOK]
• UK-61,689-2
• Aviax
• Semduramicin sodium [USAN]
• DTXCID101476344
• SEMDURAMICIN SODIUM SALT [MI]
• Sodium semduramicin
• CHEMBL406100
• Aviax Premix for Broiler Chickens
• 119068-77-8
• Lonomycin A, 23,27-didemethoxy-2,6,22-tridemethyl-5,11-di-O-demethyl-6-methoxy-22-((tetrahydro-5-methoxy-6-methyl-2H-pyran-2-yl)oxy)-, monosodium salt, (3R,4S,5S,5S,6R,7S,22S(2S,5S,6R))-;
• UK 61689-2
• Aviax II
• SEMDURAMICIN SODIUM [JAN]
• sodium;2-[(2R,3S,4S,5R,6S)-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-7-hydroxy-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-[(2S,5S,6R)-5-methoxy-6-methyloxan-2-yl]oxyoxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-5-methoxy-3-methyloxan-2-yl]acetate
• 8B50X0IVEC
• UK-61689-2

• Inchi： 1S/C45H76O16.Na/c1-22-18-23(2)43(9,50)58-36(22)30-19-31(55-34-13-12-29(52-10)27(6)54-34)40(56-30)42(8)15-14-32(57-42)41(7)16-17-44(61-41)20-28(46)24(3)37(59-44)25(4)38-39(53-11)35(49)26(5)45(51,60-38)21-33(47)48;/h22-32,34-40,46,49-51H,12-21H2,1-11H3,(H,47,48);/q;+1/p-1/t22-,23+,24+,25+,26-,27+,28-,29-,30+,31-,32+,34-,35-,36-,37-,38-,39+,40+,41-,42-,43-,44+,45+;/m0./s1
• InChI Key： JXRFTGPGWGUBQB-LHOUOPCDSA-M
• SMILES： [Na+].O1[C@@]2(C[C@@H]([C@@H](C)[C@@H]([C@@H](C)[C@H]3[C@@H]([C@H]([C@H](C)[C@](CC(=O)[O-])(O)O3)O)OC)O2)O)CC[C@@]1(C)[C@H]1CC[C@@](C)([C@H]2[C@H](C[C@H]([C@@H]3[C@@H](C)C[C@@H](C)[C@@](C)(O)O3)O2)O[C@H]2CC[C@@H]([C@@H](C)O2)OC)O1

Computed Properties

• Exact Mass: 894.49528058g/mol
• Monoisotopic Mass: 894.49528058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 62
• Rotatable Bond Count: 11
• Complexity: 1550
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213Ų

Experimental Properties

• Melting Point: 175-176°
• Specific Rotation: D25 +19.3° (c = 0.5 in methanol)